6-Methylimidazo[1,2-a]pyridin-8-amine

• CAS RN: 676371-02-1
• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: 6-methylimidazo[1,2-a]pyridin-8-amine
• InChI: InChI=1S/C8H9N3/c1-6-4-7(9)8-10-2-3-11(8)5-6/h2-5H,9H2,1H3
• InChI Key: DQERFXGFYWNPLC-UHFFFAOYSA-N
• SMILES: CC1=CN2C=CN=C2C(=C1)N

Description

6-Methylimidazo[1,2-a]pyridin-8-amine , also known as 6-MeIP , is a heterocyclic compound with a fused bicyclic structure. It belongs to the imidazo[1,2-a]pyridine class and exhibits diverse applications in medicinal chemistry and material science. The compound’s molecular formula is C₁₀H₉N₃, and its systematic name reflects its substituted imidazo[1,2-a]pyridine core.

Synthesis Analysis

The synthesis of 6-MeIP involves various methods, including solvent- and catalyst-free approaches. For instance, the reaction of 2-aminopyridine with α-bromoacetophenone in water under microwave irradiation yields 2-phenylimidazo[1,2-a]pyridine with an 82% yield. Researchers have explored substituents at different positions to enhance its potency against tuberculosis (TB) and other diseases.

Chemical Reactions Analysis

6-MeIP can participate in various chemical reactions, including substitution, oxidation, and cyclization. Understanding its reactivity is crucial for designing derivatives with improved pharmacological profiles. Researchers have explored scaffold hopping strategies to optimize its anti-TB activity.

Physical And Chemical Properties Analysis

• Melting Point : The melting point of 6-MeIP is approximately :